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Compound of Interest

Compound Name: 1-Bromo-4-methylpentane

Cat. No.: B146037

Technical Guide: Physical Properties of 1-
Bromo-4-methylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1-Bromo-4-
methylpentane, specifically its boiling point and density. The information herein is compiled for
use by researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document includes a summary of quantitative data, detailed experimental
protocols for the determination of these properties, and a logical workflow diagram.

Core Physical Properties

1-Bromo-4-methylpentane is a halogenated hydrocarbon with the chemical formula CeH13Br.
Accurate knowledge of its physical properties, such as boiling point and density, is crucial for its
application in synthesis, purification, and formulation processes.

Data Presentation

The following table summarizes the reported values for the boiling point and density of 1-
Bromo-4-methylpentane.
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Physical Property Value Conditions
At standard atmospheric

Boiling Point 146 °C pressure (760 mmHQg)[1][2][3]
[4]

147.5°C At 760 mmHg[5]

147 °C Not specified[6]

148 °C Not specified[7]

Density 1.134 g/mL At 25 °C[1][2][3]

1.169 g/cm3 Not specified[5]

Experimental Protocols

The determination of the boiling point and density of a liquid organic compound like 1-Bromo-

4-methylpentane is achieved through established laboratory procedures. These methods are

designed to yield accurate and reproducible results.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of liquid.

Apparatus:

Thermometer

Stand and clamp

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thiele tube or similar heating apparatus (e.g., aluminum block)

Heat source (e.g., Bunsen burner or heating mantle)
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Procedure:
e A small amount of 1-Bromo-4-methylpentane is placed into the fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube with the open
end submerged in the liquid.

e The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil) or an aluminum heating block.

e The apparatus is heated slowly and uniformly.
o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

e The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal
to the atmospheric pressure, and thus is the boiling point.[5]

» To confirm the boiling point, the heat source is removed, and the temperature at which the
liquid is drawn back into the capillary tube is also recorded. The average of these two
temperatures provides a more accurate boiling point.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer (for high precision) or a graduated cylinder

e Analytical balance

e Thermometer
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Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.

e A known volume of 1-Bromo-4-methylpentane is carefully added to the pycnometer or
graduated cylinder. The volume should be read from the bottom of the meniscus.

e The mass of the container with the liquid is then measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.

e The density is calculated using the formula: Density = Mass / Volume

o The temperature of the liquid should be recorded as density is temperature-dependent. For
higher accuracy, this procedure should be repeated multiple times, and the average density
calculated.

Logical Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid chemical compound.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination
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Caption: A logical workflow for determining the physical properties of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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